Cas no 57-09-0 (Cetrimonium bromide)

Cetrimonium bromide (CTAB) is a quaternary ammonium compound with the chemical formula \( \text{C}_{19}\text{H}_{42}\text{BrN} \). It is widely used as a cationic surfactant, antiseptic, and phase-transfer catalyst. CTAB is particularly valued for its ability to stabilize emulsions, reduce surface tension, and enhance solubility in aqueous and organic systems. Its positively charged ammonium group enables strong binding to negatively charged surfaces, making it effective in DNA extraction, nanoparticle synthesis, and hair conditioning formulations. CTAB also exhibits antimicrobial properties, particularly against Gram-positive bacteria. Due to its versatility, it finds applications in pharmaceuticals, cosmetics, and materials science. Proper handling is required, as it can be irritating to skin and eyes at high concentrations.
Cetrimonium bromide structure
Cetrimonium bromide structure
Product Name:Cetrimonium bromide
CAS No:57-09-0
MF:C19H42BrN
MW:364.44748544693
MDL:MFCD00011772
CID:33648
PubChem ID:5974
Update Time:2025-08-29

Cetrimonium bromide Chemical and Physical Properties

Names and Identifiers

    • N,N,N-Trimethylhexadecan-1-aminium bromide
    • CTMAB
    • Cetyltrimethylammonium Bromide
    • CTAB
    • CTABr
    • Hexadecanaminium, N,N,N-trimethyl-, bromide
    • N-Hexadecyltrimethylammonium Bromide
    • N,N,N-trimethyl-1-Hexadecanaminium bromide
    • HTAB
    • Hexadecyl Trimethyl Ammonium Bromide
    • Hexadecyl trimethyl ammonium bromide (CTAB)
    • (1-Hexadecyl)trimethylammonium bromide
    • Cetrimonium Bromide (CTAB)
    • Cetavlon
    • CetriMide
    • CetriMoniuM broMide
    • CTAB
    • HTMABR
    • Palmityl trimethyl ammonium bromide
    • 十六烷基三甲基溴化铵
    • Hexadecyltrimethylammonium bromide
    • Cetyltrimethyl Ammonium Bromide
    • Cetrimonium chloride
    • Centimide
    • CETAB
    • Bromat
    • Cee dee
    • Trimethylcetylammonium bromide
    • Cetyl trimethyl ammonium bromide
    • Quamonium
    • Lissolamine
    • Cetaflon
    • Lauroseptol
    • Suticide
    • Pollacid
    • Cetarol
    • Micol
    • Cetrimide bp
    • Lissolamine A
    • Lissolamin V
    • Cetavlon bromide
    • Cycloton V
    • Cirrasol OD
    • Acetoquat CTAB
    • Softex KW
    • Cetrimonii bromidum
    • N-Cetyltrimethylammonium bromide
    • Bromuro de cetrimonio
    • Hexadecy ltrimethyl ammonium bromide
    • DNA-Grade CTAB Solution
    • Cetrimidum
    • D08AJ02
    • Hexadecyltrimethylammonium bromide, 99%
    • UNII-L64N7M9BWR
    • Cetrimonium bromide [INN:BAN:NF]
    • Hexadecyl-trimethyl-ammonium; bromide
    • RHODAQUAT M-242B/99
    • Hexadecyltrimethylammonium bromide, BioUltra, for molecular biology, >=99.0% (AT)
    • 1-Hexadecanaminium,N,N-trimethyl-, bromide
    • NCGC00164283-01
    • Bromuro de cetrimonio (INN-Spanish)
    • Hexadecyltrimethylammonium bromide, for ion pair chromatography
    • Cetyltrimethylammonium (bromide);Hexadecyltrimethylammonium (bromide);CTAB
    • NSC32927
    • Hexadecyltrimethylammonium bromide, >=98%
    • NS00077218
    • HY-B1260
    • Bromure de cetrimonium (INN-French)
    • 57-09-0
    • CETRIMONIUM BROMIDE [VANDF]
    • HMS2092L22
    • cetyl trimethyl-ammonium bromide
    • SR-05000001830-3
    • N,N,N-Trimethylcetylammonium bromide
    • Zetrimid
    • Cirrasol-OD
    • Cetrimonio bromuro [DCIT]
    • Hexadecyltrimethylammonium bromide, AR, >=99%
    • Cetrimida
    • NSC758401
    • HMS1922G21
    • Cetrimide [INN:BAN:JAN]
    • BP-30064
    • Lissolamine V (VAN)
    • EN300-99610
    • Cetrimonium bromide (NF/INN)
    • C19H42BrN
    • UNII-24QSH2NL8N
    • SPECTRUM1503200
    • N,N-Trimethylcetylammonium bromide
    • Tox21_112096
    • CHEBI:3567
    • CETRIMONIUM BROMIDE [WHO-DD]
    • HMS500K11
    • N,N-Trimethyl-1-hexadecanaminium bromide
    • NCGC00254756-01
    • SCHEMBL4377
    • SB40734
    • AKOS015915119
    • CETRIMONIUM BROMIDE [MI]
    • Mical
    • MFCD00011772
    • Palmityltrimethylammonium bromide
    • H0081
    • A831309
    • Micol (VAN)
    • NCGC00095012-02
    • Hexadecyltrimethylammonium bromide, BioUltra, >=99.0% (AT)
    • Bromat (VAN)
    • SW220088-1
    • CETRIMONIUM BROMIDE (USP-RS)
    • hexadecyl-trimethylammonium bromide
    • NCGC00164283-07
    • cetyltrimethylammoniumbromide
    • Bromuro de cetrimonio [INN-Spanish]
    • STL477543
    • CHEMBL307346
    • Hexadecyltrimethylammonium bromide, analytical standard
    • inverted exclamation markY96.0% (AT)
    • Hexadecyltrimethylammonium bromide, for molecular biology, >=99%
    • Cetrimonium bromide, United States Pharmacopeia (USP) Reference Standard
    • Cetrimonium (bromide)
    • Ammonium, hexadecyltrimethyl-, bromide
    • 347841-42-3
    • Cetavlex
    • NSC-758401
    • SR-05000001830
    • R02AA17
    • Cradocap
    • DB-050366
    • Hexadecanyltrimethylammonium bromide
    • cetrimoniumbromide
    • cetyl N
    • Q416077
    • Sumquat 6030
    • CETRIMONIUM BROMIDE [USP-RS]
    • Trimethylhexadecylammonium bromide
    • Cetrimonium bromide [INN]
    • hexadecyltrimethylazanium bromide
    • CETRIMONIUM BROMIDE [MART.]
    • Palmityltrimethyl ammonium bromide
    • EINECS 200-311-3
    • NSC 32927
    • N-Hexadecyl-N,N-trimethylammonium bromide
    • NCGC00095012-01
    • RONACARE CETRIMONIUM BROMIDE
    • CETRIMONIUM BROMIDE (MART.)
    • Bromure de cetrimonium [INN-French]
    • s4242
    • Z2417556873
    • HMS3652J19
    • Tox21_112096_1
    • NSC-32927
    • HTAB cpd
    • Dr. Zheng bacteriostatic solution
    • hexadecyl(trimethyl)azanium bromide
    • Hexadecyltrimethylammonium bromide, Vetec(TM) reagent grade, 96%
    • EC 200-311-3
    • 24QSH2NL8N
    • EPA Pesticide Chemical Code 069117
    • AS-11739
    • hexadecyl-trimethyl ammonium bromide
    • Hexadecyltrimethylammonium bromide, >=96.0% (AT)
    • Cetrimonio bromuro
    • CAS-57-09-0
    • Hexadecyltrimethylammoniumbromide
    • DTXCID3017028
    • Lissolamine V
    • SR-05000001830-1
    • cetyl trimethylammonium bromide
    • hexadecyl(trimethyl)azanium;bromide
    • hexadecyl(trimethyl)ammonium bromide
    • Bromure de cetrimonium
    • CCG-39968
    • L64N7M9BWR
    • Cetrimonii bromidum (INN-Latin)
    • 1-Hexadecanaminium, N,N,N-trimethyl-, bromide
    • N-Hexadecyl-N,N,N-trimethylammonium bromide
    • Tox21_300853
    • Epitope ID:116869
    • 1-Hexadecanaminium, N,N,N-trimethyl-, bromide (1:1)
    • Cetrimonii bromidum [INN-Latin]
    • AI3-12209
    • D03454
    • Caswell No. 167
    • Q-200821
    • Hexadecyltrimethylammonium bromide, BioXtra, >=99%
    • cAtrimonium (cation)
    • Pharmakon1600-01503200
    • CS-4893
    • WLN: 16K1&1&1 &Q &E
    • Hexadecyltrimethylammonium bromide, puriss. p.a., matrix substance for MALDI-MS
    • DTXSID5037028
    • cetyltrimethyl-ammonium bromide
    • 200-311-3
    • Hexadecyltrimethylammonium bromide;CTAB;Cetrimonium bromide;Palmityltrimethylammonium bromide
    • FC13320
    • Cetrimonium bromide
    • MDL: MFCD00011772
    • Inchi: 1S/C19H42N.BrH/c1-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20(2,3)4;/h5-19H2,1-4H3;1H/q+1;/p-1
    • InChI Key: LZZYPRNAOMGNLH-UHFFFAOYSA-M
    • SMILES: [Br-].[N+](C)(C)(C)CCCCCCCCCCCCCCCC
    • BRN: 3598189

Computed Properties

  • Exact Mass: 363.25000
  • Monoisotopic Mass: 363.250063
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 15
  • Complexity: 181
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing
  • Topological Polar Surface Area: 0

Experimental Properties

  • Color/Form: White microcrystalline powder. It is a kind of quaternary ammonium salt. It is hygroscopic. Stable in acidic solution.
  • Density: 1.1107 (rough estimate)
  • Melting Point: 248-251 °C (lit.)
  • Boiling Point: No data available
  • Flash Point: Fahrenheit: 471.2 ° f < br / > Celsius: 244 ° C < br / >
  • Refractive Index: 1.5260 (estimate)
  • PH: 5.0-7.0 (25℃, 0.1M in H2O)
  • Solubility: H2O: 50 mg/mL
  • Water Partition Coefficient: 13 g/L (20 ºC)
  • Stability/Shelf Life: Stable. Incompatible with strong oxidizing agents. Protect from moisture.
  • PSA: 0.00000
  • LogP: 3.17790
  • Merck: 2025
  • Sensitiveness: Hygroscopic
  • Solubility: Soluble in 10 parts of water, easily soluble in ethyl alcohol, slightly soluble in acetone, almost insoluble in ether and benzene.

Cetrimonium bromide Security Information

  • Symbol: GHS05 GHS07 GHS09
  • Prompt:dangerous
  • Signal Word:Danger
  • Hazard Statement: H302,H315,H318,H335,H400
  • Warning Statement: P261,P273,P280,P305+P351+P338
  • Hazardous Material transportation number:UN 3077 9/PG 3
  • WGK Germany:3
  • Hazard Category Code: 22-37/38-41-48/22-50
  • Safety Instruction: S26-S39-S61-S37/39
  • FLUKA BRAND F CODES:3
  • RTECS:BQ7875000
  • Hazardous Material Identification: Xn N
  • Safety Term:9
  • Packing Group:III
  • Risk Phrases:R22; R36/37/38; R50/53
  • Packing Group:III
  • Hazard Level:9
  • HazardClass:9
  • PackingGroup:III
  • TSCA:Yes
  • Toxicity:LD50 in mice, rats (mg/kg): 32.0, 44.0 i.v. (Isomaa, Bjondahl)
  • Storage Condition:4°C, protect from light

Cetrimonium bromide Customs Data

  • HS CODE:29239000
  • Customs Data:

    China Customs Code:

    29239000

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